Cas no 1820-80-0 (1H-pyrazol-5-amine)

1H-pyrazol-5-amine structure

Product Name:1H-pyrazol-5-amine

CAS No:1820-80-0

MF:C₃H₅N₃

MW:83.0918996334076

MDL:MFCD08700632

CID:42034

PubChem ID:24849882

Update Time:2025-04-18

1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 3-Aminopyrazole
- pyrazol-3-ylamine
- 3-Aminopyarazole
- 3-Pyrazolamine
- Lomefloxacin
- 1H-Pyrazol-3-amine
- 3-AMINO-1H-PYRAZOLE
- 5-AMINOPYRAZOLE
- AKOS B007331
- 1H-PYRAZOL-3-YLAMINE
- 3-Amino-pyrazol
- 3-amino-pyrazole
- 3-AMINOPYROZOLE
- 3-AP
- 5-Pyrazolamine
- 1H-pyrazol-5-amine
- 1H-Pyrazole-5-amine
- 5-Amino-1H-pyrazole
- aminopyrazole
- 2H-pyrazol-3-ylamine
- 5-amino-pyrazole
- 1H-pyrazole-3-amine
- 2h-pyrazole-3-ylamine
- JVVRJMXHNUAPHW-UHFFFAOYSA-N
- pyrazole-3-ylamine
- 1h-pyrazol-3-amin
- 3-AMINOPYRAZOLE HYDROCHLORIDE
- Aminopyrazol
- amino-pyrazole
- amino pyrazole
- A15324
- 114024-26-9
- BTB7URA7K8
- NS00025989
- 1820-80-0
- PS-9369
- AC-4837
- MFCD08700632
- SY128689
- J-504718
- EN300-27598
- J-504847
- NSC76122
- 3-amino-1H-pyrazol
- DTXSID00171229
- FT-0649846
- 1h-pyrazole-imine
- InChI=1/C3H5N3/c4-3-1-2-5-6-3/h1-2H,(H3,4,5,6
- 3AX
- 3-AMINOPYRAZOL
- NSC 76122
- CS-D1141
- A1859
- PS-9370
- BB 0219775
- AM20090067
- 1H-5-pyrazolamine
- PB32063
- J-504716
- NSC-76122
- FT-0600489
- AKOS002657057
- AKOS000163955
- Z240126818
- 3-amino-2H-pyrazole
- AMY23077
- Q27453670
- F0001-0657
- 1-H-Pyrazol-5-amine
- 1H-Pyrazolamine
- EINECS 217-338-1
- Q-101973
- CHEMBL3217770
- STR03100
- 1225387-53-0
- MFCD00005236
- 916420-28-5
- 3-amino pyrazole
- BCP27171
- 3-Aminopyrazole, 98%
- BB 0241798
- SY005421
- BBL008564
- ALBB-004467
- STK292780
- DB-005278
- FA03394
- DTXCID4093720
- 217-338-1
- 640-606-8
- MDL： MFCD08700632
- Inchi： 1S/C3H5N3/c4-3-1-2-5-6-3/h1-2H,(H3,4,5,6)
- InChI Key： JVVRJMXHNUAPHW-UHFFFAOYSA-N
- SMILES： N1C(=CC=N1)N
- BRN： 1618

Computed Properties

Exact Mass: 83.04830
Monoisotopic Mass: 83.048
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 6
Rotatable Bond Count: 0
Complexity: 45.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 5
XLogP3: -0.1
Topological Polar Surface Area: 54.7

Experimental Properties

Color/Form: White to grayish yellow solid
Density: 1.0248 (rough estimate)
Melting Point: 34-37 °C (lit.)
Boiling Point: 218 °C/122 mmHg(lit.)
Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C
Refractive Index: 1.5060 (estimate)
PSA: 54.70000
LogP: 0.57310
Sensitiveness: Air & Light Sensitive
Solubility: Soluble in water

1H-pyrazol-5-amine Security Information

Symbol:
Prompt：warning
Signal Word：Danger
Hazard Statement： H302,H314
Warning Statement： P280,P305+P351+P338,P310
Hazardous Material transportation number：UN 3263 8/PG 2
WGK Germany：3
Hazard Category Code： 22-34
Safety Instruction： S26-S36/37/39-S45
FLUKA BRAND F CODES：8-10-23
Hazardous Material Identification：
HazardClass：8
PackingGroup：II
Storage Condition：0-10°C
Risk Phrases：R22; R34; R36/37/38

1H-pyrazol-5-amine Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-pyrazol-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-27598-100mg	1H-pyrazol-3-amine	1820-80-0	95.0%	100mg	$19.0	2022-02-28
Enamine	EN300-27598-250mg	1H-pyrazol-3-amine	1820-80-0	95.0%	250mg	$19.0	2022-02-28
Enamine	EN300-27598-500mg	1H-pyrazol-3-amine	1820-80-0	95.0%	500mg	$19.0	2022-02-28
Enamine	EN300-27598-1000mg	1H-pyrazol-3-amine	1820-80-0	95.0%	1g	$19.0	2022-02-28
Enamine	EN300-27598-2500mg	1H-pyrazol-3-amine	1820-80-0	95.0%	2500mg	$20.0	2022-02-28
Enamine	EN300-27598-5000mg	1H-pyrazol-3-amine	1820-80-0	95.0%	5g	$21.0	2022-02-28
Enamine	EN300-27598-10000mg	1H-pyrazol-3-amine	1820-80-0	95.0%	10g	$22.0	2022-02-28
Enamine	EN300-27598-25000mg	1H-pyrazol-3-amine	1820-80-0	95.0%	25g	$27.0	2022-02-28
Enamine	EN300-27598-50000mg	1H-pyrazol-3-amine	1820-80-0	95.0%	50g	$51.0	2022-02-28
Enamine	EN300-27598-100000mg	1H-pyrazol-3-amine	1820-80-0	95.0%	100g	$89.0	2022-02-28

1H-pyrazol-5-amine Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:1820-80-0)3-Aminopyrazole

Order Number:sfd5448

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:1820-80-0)3-氨基吡唑

Order Number:LE5870818;LE2022

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:45

Price ($):discuss personally

Email:18501500038@163.com

1H-pyrazol-5-amine Related Literature

1. C4–C5 fused pyrazol-3-amines: when the degree of unsaturation and electronic characteristics of the fused ring controls regioselectivity in Ullmann and acylation reactions

Elisabeth Bou-Petit,Arnau Plans,Nieves Rodríguez-Picazo,Antoni Torres-Coll,Cristina Puigjaner,Mercè Font-Bardia,Jordi Teixidó,Santiago Ramon y Cajal,Roger Estrada-Tejedor,José I. Borrell Org. Biomol. Chem. 2020 18 5145
2. Insights into the medicinal chemistry of heterocycles integrated with a pyrazolo[1,5-a]pyrimidine scaffold

Mohamed M. Hammouda,Hatem E. Gaffer,Khaled M. Elattar RSC Med. Chem. 2022 13 1150
3. l-Proline-catalyzed three-component domino reactions in the regioselective synthesis of novel densely functionalized pyrazolo[3,4-b]pyridines

Pethaiah Gunasekaran,Sethuraman Indumathi,Subbu Perumal RSC Adv. 2013 3 8318
4. Synthesis, biological evaluation and molecular docking of novel 5-phenyl-1H-pyrazol derivatives as potential BRAFV600E inhibitors

Jing-Jun Dong,Qing-Shan Li,Shu-Fu Wang,Cui-Yun Li,Xin Zhao,Han-Yue Qiu,Meng-Yue Zhao,Hai-Liang Zhu Org. Biomol. Chem. 2013 11 6328
5. A new method for C(sp2)–H sulfonylmethylation with glyoxylic acid and sodium sulfinates

Jiewen Chen,Jinhong Tian,Kangmei Wen,Qiwen Gao,Jie Shi,Xingang Yao,Ting Wu,Xiaodong Tang Org. Biomol. Chem. 2022 20 1652

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Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:1820-80-0)3-Aminopyrazole

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:1820-80-0)3-氨基吡唑

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry